Ethyl 6-(2-fluorosulfonylethyl)-5-oxo-7H-cyclopenta[b]pyridine-6-carboxylate

• IUPAC Name: ethyl 6-(2-fluorosulfonylethyl)-5-oxo-7H-cyclopenta[b]pyridine-6-carboxylate
• InChI: InChI=1S/C13H14FNO5S/c1-2-20-12(17)13(5-7-21(14,18)19)8-10-9(11(13)16)4-3-6-15-10/h3-4,6H,2,5,7-8H2,1H3
• InChI Key: WTDFUUHBYZNZQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2=C(C1=O)C=CC=N2)CCS(=O)(=O)F
• Molecular Formula: C13H14FNO5S
• Molecular Weight: 315.32 g/mol

Description

The compound “Ethyl 6-(2-fluorosulfonylethyl)-5-oxo-7H-cyclopenta[b]pyridine-6-carboxylate” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a cyclopentane ring, which is a five-membered ring of carbon atoms. The molecule also contains several functional groups including an ethyl group, a fluorosulfonylethyl group, a carboxylate group, and a ketone group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and cyclopentane rings would give the molecule a certain degree of rigidity. The electronegative atoms (like oxygen in the carboxylate and ketone groups, and fluorine in the fluorosulfonylethyl group) would create regions of high electron density, which could be important in its interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the carboxylate group could participate in acid-base reactions, the ketone group could undergo addition reactions, and the fluorosulfonylethyl group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups and the overall shape of the molecule could affect its solubility, polarity, and reactivity.

Future Directions

The potential applications of this compound would depend on its properties and biological activity. If it shows promising activity in initial tests, it could be further optimized and studied in more detail. This could involve testing it in different biological models, studying its mechanism of action, and eventually, if it continues to show promise, testing it in clinical trials.